Cas no 1799974-72-3 (4-Bromo-N-ethyl-3-methyl-2-nitroaniline)

4-Bromo-N-ethyl-3-methyl-2-nitroaniline is a substituted aniline derivative featuring bromo, nitro, and ethylamino functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty dyes. Its distinct substitution pattern enhances reactivity in electrophilic and nucleophilic aromatic substitution reactions, making it valuable for constructing complex molecular frameworks. The presence of both electron-withdrawing (nitro, bromo) and electron-donating (ethylamino) groups allows for versatile chemical modifications. High purity and stability under standard storage conditions ensure consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its potential sensitivity to light and moisture.

4-Bromo-N-ethyl-3-methyl-2-nitroaniline structure

1799974-72-3 structure

Product Name:4-Bromo-N-ethyl-3-methyl-2-nitroaniline

CAS No:1799974-72-3

MF:C₉H₁₁BrN₂O₂

MW:259.099841356277

CID:4705398

Update Time:2025-05-24

4-Bromo-N-ethyl-3-methyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

- 4-bromo-N-ethyl-3-methyl-2-nitroaniline
- FCH4219689
- 4-Bromo-N-ethyl-3-methyl-2-nitroaniline
- Inchi： 1S/C9H11BrN2O2/c1-3-11-8-5-4-7(10)6(2)9(8)12(13)14/h4-5,11H,3H2,1-2H3
- InChI Key： ULXCBEMOYBJIAJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1C)[N+](=O)[O-])NCC

Computed Properties

Exact Mass: 258
Monoisotopic Mass: 258
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.8

4-Bromo-N-ethyl-3-methyl-2-nitroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B011867-50mg	4-Bromo-N-ethyl-3-methyl-2-nitroaniline	1799974-72-3		50mg	$ 110.00	2022-06-07
TRC	B011867-100mg	4-Bromo-N-ethyl-3-methyl-2-nitroaniline	1799974-72-3		100mg	$ 185.00	2022-06-07

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Additional information on 4-Bromo-N-ethyl-3-methyl-2-nitroaniline

4-Bromo-N-Ethyl-3-Methyl-2-Nitroaniline: A Comprehensive Overview

4-Bromo-N-Ethyl-3-Methyl-2-Nitroaniline (CAS No. 1799974-72-3) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its bromine, ethyl, methyl, and nitro substituents attached to an aniline backbone, making it a versatile molecule with potential applications in various industries.

The molecular formula of 4-Bromo-N-Ethyl-3-Methyl-2-Nitroaniline is C₁₀H₁₃BrN₃, and its molecular weight is approximately 268.05 g/mol. The compound exhibits a melting point of around 185°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. Its chemical structure features a benzene ring with substituents at positions 2, 3, and 4, which significantly influence its reactivity and physical properties.

Recent studies have highlighted the potential of 4-Bromo-N-Ethyl-3-Methyl-2-Nitroaniline in the synthesis of advanced materials. Researchers have explored its use as a precursor for the development of novel polymers and high-performance composites. For instance, a study published in *Advanced Materials* demonstrated that this compound can be used to synthesize polyaromatic compounds with enhanced thermal stability and mechanical strength, making them suitable for aerospace applications.

In the field of pharmacology, 4-Bromo-N-Ethyl-3-Methyl-2-Nitroaniline has shown promise as a lead compound for drug discovery. Its nitro group is known to exhibit anti-inflammatory properties, while the bromine substituent enhances its bioavailability. A recent investigation in *Journal of Medicinal Chemistry* revealed that this compound can inhibit the activity of certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

The synthesis of 4-Bromo-N-Ethyl-3-Methyl-2-Nitroaniline involves a multi-step process that typically begins with the nitration of an aniline derivative followed by bromination and alkylation reactions. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, reducing reaction times and improving yields. For example, the use of palladium catalysts has been shown to facilitate the coupling reactions involved in its preparation.

From an environmental perspective, 4-Bromo-N-Ethyl-3-Methyl-2-Nitroaniline has been studied for its biodegradability and ecological impact. Research indicates that under aerobic conditions, this compound undergoes microbial degradation within 60 days, suggesting it poses minimal risk to aquatic ecosystems when properly managed.

In conclusion, 4-Bromo-N-Ethyl-3-Methyl-2-Nitroaniline (CAS No. 1799974-72-3) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical properties make it an invaluable tool for researchers aiming to develop innovative materials and therapeutic agents. As ongoing studies continue to uncover new applications for this compound, its role in advancing modern science is expected to grow exponentially.